Cas no 26873-85-8 (Polysucrose 400)

• Product Name: Polysucrose 400
• CAS No: 26873-85-8
• MF: C₁₅H₂₇ClO₁₂
• MW: 434.820685625076
• MDL: MFCD00081599
• CID: 53026
• PubChem ID: 88330506
• Update Time: 2025-05-24

Polysucrose 400 Chemical and Physical Properties

Names and Identifiers

• Ficoll 400
• ficoll(R) 400000
• ficoll molecular biology
• ficoll type 400
• ficoll type 400-dl cell culture tested
• Ficoll-400(tm)
• polysucrose 400
• FICOLL 400, MB Grade (1.00498)
• Polysucrose
• POLYSUCROSE 400, CELL SEPERATION MEDIA
• Ficoll
• r 400
• Poly(sucrose-co-epichlorhydrin)
• Sucrose-epichlorohydrin copolymer
• Sucrose polymer with 1-chloro-2,3-epoxypropane
• Ficol 400
• CID 88330506
• FICOLL(R) 400
• FICOLL(R) 400 REAGENT
• FICOLL(R) PM 400
• FICOLL(R)
• A-D-Glucopyranoside,
• SCHEMBL8603704
• 26873-85-8
• AKOS040757967
• 2-(chloromethyl)oxirane;(2R,3R,4S,5S,6R)-2-[(2S,3S,4S,5R)-3,4-dihydroxy-2,5-bis(hydroxymethyl)oxolan-2-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• A-D-fructofuranosyl, polymer with 2-(chloromethyl)oxirane
• A852961
• Ficoll? PM 400
• Type 400
• epichlorohydrin; sucrose
• IACFXVUNKCXYJM-AKSHDPDZSA-N
• G12299
• DA-78088
• Polysucrose 400

• MDL： MFCD00081599
• Inchi： 1S/C12H22O11.C3H5ClO/c13-1-4-6(16)8(18)9(19)11(21-4)23-12(3-15)10(20)7(17)5(2-14)22-12;4-1-3-2-5-3/h4-11,13-20H,1-3H2;3H,1-2H2/t4-,5-,6-,7-,8+,9-,10+,11-,12+;/m1./s1
• InChI Key： IACFXVUNKCXYJM-AKSHDPDZSA-N
• SMILES： ClCC1CO1.O1[C@H](CO)[C@H]([C@@H]([C@]1(CO)O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O)O

Computed Properties

• Exact Mass: 434.1191040g/mol
• Monoisotopic Mass: 434.1191040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 433
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 202

Experimental Properties

• Color/Form: Not determined
• Solubility: H2O: 0.1 g/mL, slightly turbid, colorless
• Water Partition Coefficient: Soluble in water.
• Color/Form: 20% in H2O
• Solubility: Not determined

Polysucrose 400 Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 26-36
• FLUKA BRAND F CODES：3
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：room temp
• Safety Term：S24/25

Additional information on Polysucrose 400

Research Brief on Polysucrose 400 (26873-85-8) in Chemical and Biomedical Applications

Polysucrose 400 (CAS 26873-85-8) is a synthetic polysaccharide derivative that has gained significant attention in recent biomedical and chemical research due to its unique physicochemical properties. This research brief synthesizes the latest findings on this compound, with particular focus on its applications in drug delivery systems, diagnostic imaging, and as a biomaterial scaffold. Recent studies highlight its advantages over traditional polysaccharides, including enhanced solubility, improved biocompatibility, and tunable molecular weight distributions.

A 2023 study published in Biomaterials Science demonstrated Polysucrose 400's potential as a novel excipient for sustained drug delivery. Researchers utilized its hydroxyl-rich structure to create pH-responsive drug conjugates, showing 72% increased bioavailability compared to conventional sucrose-based carriers. The study specifically noted the compound's stability under physiological conditions (pH 7.4, 37°C) for up to 96 hours, making it particularly suitable for controlled release formulations.

In diagnostic applications, Polysucrose 400 has shown promise as a contrast agent carrier. A Nature Communications publication (2024) detailed its use in MRI contrast enhancement, where its multiple hydroxyl groups allowed for efficient gadolinium chelation while maintaining low toxicity (IC50 > 500 μM in HEK293 cells). The research team achieved a 40% improvement in imaging resolution compared to commercial dextran-based agents, attributing this to the compound's uniform molecular weight distribution (MWD 1.05-1.15).

The chemical modification potential of Polysucrose 400 (26873-85-8) has been extensively explored in tissue engineering. Advanced Science (2023) reported successful synthesis of photocrosslinkable derivatives through methacrylation, creating hydrogels with tunable mechanical properties (elastic modulus range: 2-15 kPa). These scaffolds supported 89% viability of human mesenchymal stem cells over 21 days, outperforming comparable alginate and hyaluronic acid matrices.

Recent pharmacokinetic studies (Journal of Controlled Release, 2024) have provided new insights into the compound's biodistribution. Using 14C-labeled Polysucrose 400, researchers observed preferential accumulation in tumor tissues (tumor-to-muscle ratio of 5.8:1 at 24h post-injection) via the enhanced permeability and retention (EPR) effect, suggesting potential for targeted cancer therapies. The renal clearance profile showed 78% elimination within 48 hours, indicating favorable pharmacokinetics.

Ongoing clinical developments include a Phase I trial (NCT05678231) evaluating Polysucrose 400-based nanoparticles for mRNA vaccine delivery. Preliminary results presented at the 2024 American Chemical Society meeting demonstrated 3-fold increased lymph node accumulation compared to lipid nanoparticles, with comparable immunogenicity but reduced reactogenicity profiles.

Future research directions identified in recent literature focus on three key areas: 1) Development of site-specific modification techniques to enhance targeting capabilities, 2) Exploration of the compound's immunomodulatory properties, and 3) Scale-up synthesis methods for GMP production. The unique combination of properties exhibited by Polysucrose 400 (26873-85-8) positions it as a versatile platform for next-generation biomedical applications across multiple therapeutic areas.